N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol
• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H16N4OS/c1-7-10(4)20-14(11(7)6-15)16-13(19)12-8(2)17-18(5)9(12)3/h1-5H3,(H,16,19)
• InChI Key: AAACJLUBEGCVGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=C(N(N=C2C)C)C)C

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is a complex organic compound characterized by its unique molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide typically involves multiple steps, starting with the preparation of the thiophene and pyrazole intermediates. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like palladium or copper. The final step involves the coupling of the intermediates under controlled temperature and pressure conditions to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product, making it suitable for various applications in research and industry .

Chemical Reactions Analysis

Types of Reactions

N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and various organic solvents. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce sulfoxides or sulfones, while reduction reactions may yield thiols or amines .

Scientific Research Applications

N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antifungal, or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylpropanamide
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-methoxybenzamide
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-phenoxybutanamide

Uniqueness

N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide stands out due to its unique combination of functional groups and molecular structure, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .